Cas no 923901-45-5 (2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 923901-45-5
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 6287570
• PubChem ID: 7801841
• Update Time: 2025-05-22

2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z74685753
• EN300-26689014
• 923901-45-5
• 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide
• AKOS034566838

• Inchi： 1S/C20H24N4O2S/c1-19(2,3)15-8-6-14(7-9-15)17-23-24-18(26-17)27-12-16(25)22-20(13-21)10-4-5-11-20/h6-9H,4-5,10-12H2,1-3H3,(H,22,25)
• InChI Key： PXXOMVNADLFCLM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)C(C)(C)C)O1)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide

Compound CAS No. 923901-45-5: 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide

The compound with CAS No. 923901-45-5, known as 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1-cyanocyclopentyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent studies have highlighted its role in modulating biological pathways and its potential as a lead compound for therapeutic interventions.

The molecular structure of this compound is characterized by a 1,3,4-oxadiazole ring, which is fused with a sulfanyl group and a cyanocyclopentyl substituent. The tert-butylphenyl group attached to the oxadiazole ring adds significant steric bulk, which influences the molecule's stability and solubility properties. The acetamide functional group further enhances the molecule's ability to interact with biological systems, making it a versatile candidate for drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic coupling reactions, to optimize its production. These methods have not only improved yield but also enhanced the purity of the compound, which is critical for its application in pharmaceutical research.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. The molecule's ability to form stable conjugates with biologically active agents has been leveraged in designing nanomedicines for cancer therapy. Studies have demonstrated that the oxadiazole ring can serve as a platform for attaching therapeutic payloads while maintaining the molecule's stability in physiological environments.

In addition to its therapeutic applications, this compound has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its stability and electronic conductivity are advantageous.

The compound's cyano group plays a pivotal role in its reactivity and functionality. Recent studies have shown that this group can participate in hydrogen bonding interactions, which are crucial for stabilizing molecular assemblies. This property has been exploited in designing self-assembling materials for applications ranging from sensors to drug delivery systems.

Furthermore, the tert-butylphenyl substituent contributes significantly to the molecule's hydrophobicity, making it suitable for use in lipid-based formulations. This feature has been utilized in developing lipid nanoparticles for delivering vaccines and therapeutic proteins, as seen in recent advancements during the COVID-19 pandemic.

Despite its numerous advantages, the synthesis and application of this compound present certain challenges. The complexity of its structure requires precise control during synthesis to avoid unwanted side reactions. Additionally, while its biological activity is promising, further studies are needed to fully understand its pharmacokinetics and toxicity profiles before it can be translated into clinical use.

In conclusion, the compound with CAS No. 923901-45-5 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of scientific innovation.